Cas no 1226804-02-9 (4-Chloro-5,5-dimethyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one)

• Product Name: 4-Chloro-5,5-dimethyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one
• CAS No: 1226804-02-9
• MF: C₈H₈ClN₃O
• MW: 197.621620178223
• MDL: MFCD24615588
• CID: 3163397
• PubChem ID: 86641620
• Update Time: 2025-06-08

4-Chloro-5,5-dimethyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5,5-dimethyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one
• 4-chloro-5,5-dimethyl-5h-pyrrolo[2,3-d]pyrimidin-6(7h)-one
• KYBINFJRIXEZGI-UHFFFAOYSA-N
• SB14583
• 4-chloro-5,5-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-6-one
• 4-chloro-5,5-dimethyl-5,7-dihydro-pyrrolo[2,3-d]pyrimidin-6-one
• 6H-Pyrrolo[2,3-d]pyrimidin-6-one, 4-chloro-5,7-dihydro-5,5-dimethyl-
• CS-0050921
• AKOS027338414
• SCHEMBL2063919
• MFCD24615588
• 1226804-02-9
• AS-52603
• 4-Chloro-5,7-dihydro-5,5-dimethyl-6h-pyrrolo[2,3-d]pyrimidin-6-one
• P15395
• DS-014947
• SY099460
• BZB80402

• MDL： MFCD24615588
• Inchi： 1S/C8H8ClN3O/c1-8(2)4-5(9)10-3-11-6(4)12-7(8)13/h3H,1-2H3,(H,10,11,12,13)
• InChI Key： KYBINFJRIXEZGI-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=CN=1)NC(C2(C)C)=O

Computed Properties

• Exact Mass: 197.0355896g/mol
• Monoisotopic Mass: 197.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.9
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 4-Chloro-5,5-dimethyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one

Recent Advances in the Study of 4-Chloro-5,5-dimethyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one (CAS: 1226804-02-9)

4-Chloro-5,5-dimethyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one (CAS: 1226804-02-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have focused on its role in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

A recent study published in the Journal of Medicinal Chemistry explored the compound's utility as a building block for the synthesis of kinase inhibitors. The research team demonstrated that modifications to the pyrrolopyrimidine scaffold, including the introduction of the 4-chloro and 5,5-dimethyl groups, significantly enhanced the compound's binding affinity to specific kinase targets. This finding opens new avenues for the design of targeted therapies for cancer.

In another study, researchers investigated the antimicrobial properties of derivatives of 4-Chloro-5,5-dimethyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one. The results indicated that certain derivatives exhibited potent activity against drug-resistant bacterial strains, suggesting potential applications in addressing the global challenge of antibiotic resistance. The study highlighted the importance of the chloro and dimethyl substitutions in conferring antimicrobial activity.

Further research has also explored the compound's potential in modulating immune responses. A team of scientists reported that derivatives of 4-Chloro-5,5-dimethyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one could act as small-molecule modulators of immune checkpoints, offering a promising strategy for immunotherapy. The study provided mechanistic insights into how these compounds interact with immune cells to enhance anti-tumor responses.

In addition to its therapeutic potential, recent advancements in synthetic chemistry have improved the scalability and efficiency of producing 4-Chloro-5,5-dimethyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one. A novel catalytic method was developed to streamline its synthesis, reducing the need for hazardous reagents and minimizing environmental impact. This progress is critical for facilitating the compound's use in large-scale drug development.

Overall, the latest research underscores the versatility and significance of 4-Chloro-5,5-dimethyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one in drug discovery. Its unique chemical structure and biological activity make it a valuable scaffold for developing next-generation therapeutics. Future studies are expected to further elucidate its mechanisms of action and expand its applications in treating various diseases.